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For Researchers, Scientists, and Drug Development Professionals

Introduction

LAS191859 is a potent and selective antagonist of the Chemoattractant Receptor-Homologous
molecule expressed on T-helper type 2 cells (CRTH2), also known as the prostaglandin D2
receptor 2 (DP2). CRTH2 is a G protein-coupled receptor (GPCR) that plays a significant role
in allergic inflammation, making it a key target for therapeutic intervention in diseases such as
asthma and allergic rhinitis. LAS191859 exhibits a notably long receptor residence time, which
translates to a prolonged duration of action.

These application notes provide detailed protocols for measuring the in vitro and cellular
activity of LAS191859, enabling researchers to accurately characterize its pharmacological
properties. The following sections detail the necessary reagents, equipment, and step-by-step
instructions for key assays.

Signaling Pathway of CRTH2

The CRTH2 receptor is activated by its endogenous ligand, prostaglandin D2 (PGD2). Upon
activation, it couples to Gi/o proteins, leading to the inhibition of adenylyl cyclase and a
subsequent decrease in intracellular cyclic AMP (CAMP) levels. Activation of CRTH2 also
stimulates intracellular calcium mobilization and initiates downstream signaling cascades that
result in cellular responses such as chemotaxis and cell shape change, particularly in
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eosinophils. LAS191859 acts by competitively binding to CRTH2, thereby blocking the binding
of PGD2 and inhibiting these downstream effects.
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Caption: CRTH2 signaling pathway and the inhibitory action of LAS191859.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for LAS191859 activity based
on published data.

Assay Type Target Species Parameter Value
Radioligand
o CRTH2 Human Ki (nM) 15+0.3
Binding
GTPyS Binding CRTH2 Human ICs0 (NM) 9.58
Eosinophil
CRTH2 Human ICs0 (NM) 21+£05

Shape Change

Receptor _
] ] CRTH2 Human Half-life (t%2) 21 hours
Residence Time

Experimental Protocols
Radioligand Binding Assay

This protocol determines the binding affinity of LAS191859 to the human CRTH2 receptor.

Workflow Diagram:
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Isolate Human Eosinophils
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Pre-incubate Eosinophils
with LAS191859
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Stimulate with PGD2

Fix Cells

Analyze Shape Change by
Flow Cytometry (Forward Scatter)

[ Data Analysis (ICso determination) ]

Click to download full resolution via product page

 To cite this document: BenchChem. [Application Notes and Protocols for Measuring
LAS191859 Activity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608470#techniques-for-measuring-las191859-
activity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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